3-(2-oxo-1,3-benzoxazol-3(2H)-yl)-N-(tricyclo[3.3.1.1~3,7~]dec-1-yl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(2-oxo-1,3-benzoxazol-3(2H)-yl)-N-(tricyclo[3.3.1.1~3,7~]dec-1-yl)propanamide is a chemical compound that has gained significant attention from researchers due to its potential applications in various scientific fields.
Mechanism of Action
The exact mechanism of action of 3-(2-oxo-1,3-benzoxazol-3(2H)-yl)-N-(tricyclo[3.3.1.1~3,7~]dec-1-yl)propanamide is not fully understood. However, studies have suggested that this compound may act on the GABAergic system by enhancing the activity of GABA receptors, which are known to play a crucial role in the regulation of neuronal excitability.
Biochemical and Physiological Effects
3-(2-oxo-1,3-benzoxazol-3(2H)-yl)-N-(tricyclo[3.3.1.1~3,7~]dec-1-yl)propanamide has been found to exhibit various biochemical and physiological effects. Studies have shown that this compound can reduce seizure activity, increase the duration of pentobarbital-induced sleep, and reduce anxiety-like behavior in animal models. Additionally, this compound has been found to modulate the activity of various neurotransmitters, including GABA, glutamate, and serotonin.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-(2-oxo-1,3-benzoxazol-3(2H)-yl)-N-(tricyclo[3.3.1.1~3,7~]dec-1-yl)propanamide in lab experiments is its ability to exhibit multiple pharmacological activities, making it a versatile compound for studying various neurological disorders. However, one of the limitations of using this compound is its limited solubility in water, which can make it challenging to administer in certain experimental settings.
Future Directions
There are several future directions for the research on 3-(2-oxo-1,3-benzoxazol-3(2H)-yl)-N-(tricyclo[3.3.1.1~3,7~]dec-1-yl)propanamide. One potential area of focus is the development of new drugs based on this compound for the treatment of neurological disorders, such as epilepsy, anxiety, and depression. Additionally, further research is needed to elucidate the exact mechanism of action of this compound and its effects on different neurotransmitter systems. Finally, studies are needed to explore the potential of this compound as a tool for studying the pathophysiology of various neurological disorders.
In conclusion, 3-(2-oxo-1,3-benzoxazol-3(2H)-yl)-N-(tricyclo[3.3.1.1~3,7~]dec-1-yl)propanamide is a promising compound with potential applications in various scientific fields, including medicinal chemistry, drug discovery, and neuroscience research. Its multiple pharmacological activities make it a versatile compound for studying various neurological disorders. However, further research is needed to fully understand its mechanism of action and explore its potential as a tool for studying the pathophysiology of various neurological disorders.
Synthesis Methods
The synthesis of 3-(2-oxo-1,3-benzoxazol-3(2H)-yl)-N-(tricyclo[3.3.1.1~3,7~]dec-1-yl)propanamide involves the reaction of 2-aminobenzoic acid with 1,3-dicyclohexylcarbodiimide (DCC) in the presence of N-hydroxysuccinimide (NHS) to form N-hydroxysuccinimide ester. This ester is then reacted with 3-(tricyclo[3.3.1.1~3,7~]dec-1-yl)propanoic acid to produce the desired compound.
Scientific Research Applications
3-(2-oxo-1,3-benzoxazol-3(2H)-yl)-N-(tricyclo[3.3.1.1~3,7~]dec-1-yl)propanamide has shown potential in various scientific fields, including medicinal chemistry, drug discovery, and neuroscience research. This compound has been found to exhibit anticonvulsant, anxiolytic, and antidepressant activities, making it a promising candidate for the development of new drugs for the treatment of neurological disorders.
properties
IUPAC Name |
N-(1-adamantyl)-3-(2-oxo-1,3-benzoxazol-3-yl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O3/c23-18(5-6-22-16-3-1-2-4-17(16)25-19(22)24)21-20-10-13-7-14(11-20)9-15(8-13)12-20/h1-4,13-15H,5-12H2,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HQHDHUHVZQTYQJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3CC1CC(C2)(C3)NC(=O)CCN4C5=CC=CC=C5OC4=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-oxo-1,3-benzoxazol-3(2H)-yl)-N-(tricyclo[3.3.1.1~3,7~]dec-1-yl)propanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.